Cas no 1805489-70-6 (Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate)

• Product Name: Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate
• CAS No: 1805489-70-6
• MF: C₁₂H₁₀ClF₂NO₂
• MW: 273.663109302521
• CID: 4980945
• Update Time: 2025-06-13

Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate

• Inchi： 1S/C12H10ClF2NO2/c1-18-10(17)4-8-2-7(5-13)3-9(6-16)11(8)12(14)15/h2-3,12H,4-5H2,1H3
• InChI Key： CZWNSAAEWODNLO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C(F)F)=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate

Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate (CAS 1805489-70-6): A Comprehensive Overview of Its Properties and Applications

In the realm of specialty chemicals, Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate (CAS 1805489-70-6) stands out as a compound of significant interest due to its unique structural features and versatile applications. This ester derivative, characterized by its chloromethyl, cyano, and difluoromethyl functional groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₁₂H₁₀ClF₂NO₂, reflects a balanced combination of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery has positioned Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate as a key building block. Fluorine incorporation, a trending topic in medicinal chemistry, enhances bioavailability and metabolic stability—attributes highly sought after in modern therapeutics. Researchers frequently search for "fluorinated phenylacetate derivatives" or "CAS 1805489-70-6 applications," underscoring the compound's relevance in cutting-edge science.

From a synthetic perspective, the cyano group in this compound offers a strategic handle for further functionalization, enabling the creation of heterocycles or amide linkages. Meanwhile, the difluoromethyl moiety—a surrogate for alcohols or thiols—has become a hotspot in fragment-based drug design. Discussions around "difluoromethylphenylacetate synthesis" often highlight its role in optimizing lead compounds for improved pharmacokinetic profiles.

Environmental considerations also shape the discourse around CAS 1805489-70-6. With increasing emphasis on green chemistry, researchers explore solvent-free reactions or catalytic methods to incorporate this intermediate efficiently. Queries like "sustainable synthesis of chloromethyl cyanophenylacetates" reflect industry priorities, aligning with global sustainability goals without compromising synthetic efficiency.

Analytical characterization of Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate typically involves advanced techniques such as HPLC-MS and ¹⁹F NMR spectroscopy. These methods address common user questions about "purity assessment of fluorinated esters" and "structural confirmation of CAS 1805489-70-6," ensuring compliance with rigorous quality standards demanded by regulatory bodies.

In material science applications, the compound's aromatic core and electron-withdrawing groups make it a candidate for designing functional polymers or liquid crystal precursors. This multidisciplinary utility explains frequent searches for "cyanophenylacetate monomers" and "fluorinated aromatic esters in materials," particularly in contexts requiring thermal stability or specific dipole moments.

Storage and handling protocols for this compound often generate technical inquiries. While not classified as hazardous under standard regulations, best practices recommend airtight containers under inert atmosphere to preserve the reactivity of its chloromethyl group—a detail frequently questioned in "stability of substituted phenylacetates" discussions among laboratory professionals.

The commercial availability of Methyl 5-chloromethyl-3-cyano-2-(difluoromethyl)phenylacetate through specialty chemical suppliers has expanded its accessibility. Procurement-related searches such as "CAS 1805489-70-6 suppliers" or "bulk fluorinated ester pricing" indicate its transition from research-scale to potential industrial applications, particularly in regions with thriving pharmaceutical manufacturing sectors.

Patent literature reveals innovative uses of this compound in crop protection formulations, leveraging its bifunctional architecture to develop novel pesticides with reduced environmental persistence. Such applications resonate with searches for "agrochemical intermediates with cyano groups"—a testament to its role in addressing food security challenges through advanced chemistry.

Future research directions may explore enzymatic modifications of this ester, capitalizing on the growing field of biocatalysis. The compound's balanced lipophilicity and molecular weight make it amenable to biotransformation studies, potentially answering queries about "green modification of difluoromethyl aromatics"—an emerging niche in sustainable chemical production.